2-(Cyclopropylmethoxy)-4-(2,2,2-trifluoroethoxy)aniline

• IUPAC Name: 2-(cyclopropylmethoxy)-4-(2,2,2-trifluoroethoxy)aniline
• InChI: InChI=1S/C12H14F3NO2/c13-12(14,15)7-18-9-3-4-10(16)11(5-9)17-6-8-1-2-8/h3-5,8H,1-2,6-7,16H2
• InChI Key: NIUHAKSCLLZFSU-UHFFFAOYSA-N
• Canonical SMILES: C1CC1COC2=C(C=CC(=C2)OCC(F)(F)F)N
• Molecular Formula: C12H14F3NO2
• Molecular Weight: 261.24 g/mol

Description

2-(Cyclopropylmethoxy)-4-(2,2,2-trifluoroethoxy)aniline is an organic compound that features both cyclopropylmethoxy and trifluoroethoxy functional groups attached to an aniline core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Cyclopropylmethoxy)-4-(2,2,2-trifluoroethoxy)aniline typically involves multiple steps, starting from commercially available precursors. One common synthetic route includes:

O-Alkylation: The initial step involves the O-alkylation of 2-nitrochlorobenzene with cyclopropylmethanol under basic conditions to form 2-(cyclopropylmethoxy)nitrobenzene.

Reduction: The nitro group is then reduced to an amine using a reducing agent such as palladium on carbon (Pd/C) in the presence of hydrogen gas.

Etherification: The resulting amine is then subjected to etherification with 2,2,2-trifluoroethanol in the presence of a strong base like sodium hydride (NaH) to yield the final product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis, and purification systems to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

2-(Cyclopropylmethoxy)-4-(2,2,2-trifluoroethoxy)aniline can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) to form corresponding quinones.

Reduction: Reduction reactions can be performed using agents like lithium aluminum hydride (LiAlH4) to reduce any present nitro groups to amines.

Substitution: Nucleophilic substitution reactions can occur, especially at the aniline nitrogen, using reagents like alkyl halides or acyl chlorides.

Common Reagents and Conditions

Oxidation: KMnO4 in acidic or neutral conditions.

Reduction: Pd/C with hydrogen gas or LiAlH4 in anhydrous conditions.

Substitution: Alkyl halides or acyl chlorides in the presence of a base like triethylamine (TEA).

Major Products

Oxidation: Quinones or other oxidized derivatives.

Reduction: Amines or reduced derivatives.

Substitution: Alkylated or acylated aniline derivatives.

Scientific Research Applications

2-(Cyclopropylmethoxy)-4-(2,2,2-trifluoroethoxy)aniline has several applications in scientific research:

Medicinal Chemistry: It is used as a building block for the synthesis of pharmaceutical compounds, particularly those targeting specific receptors or enzymes.

Materials Science: The compound is utilized in the development of advanced materials, including polymers and elastomers with unique properties such as high dielectric permittivity and elasticity.

Industrial Chemistry: It serves as an intermediate in the synthesis of agrochemicals and other industrially relevant chemicals.

Mechanism of Action

The mechanism of action of 2-(Cyclopropylmethoxy)-4-(2,2,2-trifluoroethoxy)aniline depends on its specific application. In medicinal chemistry, it may act by binding to specific molecular targets such as enzymes or receptors, thereby modulating their activity. The trifluoroethoxy group can enhance the compound’s lipophilicity and metabolic stability, improving its pharmacokinetic properties .

Comparison with Similar Compounds

Similar Compounds

2-(2,2,2-Trifluoroethoxy)aniline: Lacks the cyclopropylmethoxy group, making it less sterically hindered and potentially less lipophilic.

2-(Cyclopropylmethoxy)aniline: Lacks the trifluoroethoxy group, which may result in different pharmacokinetic properties and reactivity.

Uniqueness

2-(Cyclopropylmethoxy)-4-(2,2,2-trifluoroethoxy)aniline is unique due to the presence of both cyclopropylmethoxy and trifluoroethoxy groups, which confer distinct steric and electronic properties. These features can enhance its binding affinity to specific targets and improve its stability under various conditions .